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Compound of Interest

Compound Name: A-800141

cat. No.: 812997478

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions
(FAQSs) for researchers utilizing A-800141, a potent and selective P2X7 receptor antagonist.
The information is designed to address specific issues that may arise during experimentation,
with a focus on mitigating potential lot-to-lot variability.

l. Understanding A-800141 and P2X7 Receptor
Signaling

A-800141 is a chemical compound that functions as an antagonist of the P2X7 receptor
(P2X7R). The P2X7 receptor is an ATP-gated ion channel primarily found on immune cells,
such as macrophages and microglia, as well as on other cell types, including certain cancer
cells.[1] Activation of the P2X7R by high concentrations of extracellular ATP triggers a cascade
of intracellular events, making it a crucial player in inflammation, immune responses, and
programmed cell death.

P2X7 Receptor Signaling Pathway

The binding of ATP to the P2X7 receptor initiates a complex signaling cascade. Initially, it leads
to the opening of a small cation-selective channel, allowing the influx of Na* and Ca?* and the
efflux of K*.[2] Prolonged activation results in the formation of a large, non-selective pore in the
cell membrane, permeable to molecules up to 900 Da.[3][4] This pore formation is a hallmark of
P2X7R activation and can trigger downstream events such as the activation of the NLRP3
inflammasome, leading to the processing and release of pro-inflammatory cytokines like
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interleukin-1(3 (IL-1p). Ultimately, sustained P2X7R activation can lead to apoptosis or
pyroptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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